Cas no 83439-42-3 (2,6-Heptadienoic acid, methyl ester)

2,6-Heptadienoic acid, methyl ester structure
83439-42-3 structure
Product Name:2,6-Heptadienoic acid, methyl ester
CAS No:83439-42-3
MF:C8H12O2
MW:140.179682731628
CID:671613
PubChem ID:53838089
Update Time:2025-04-19

2,6-Heptadienoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,6-Heptadienoic acid, methyl ester
    • methyl hepta-2,6-dienoate
    • DTXSID90707036
    • 83439-42-3
    • Inchi: 1S/C8H12O2/c1-3-4-5-6-7-8(9)10-2/h3,6-7H,1,4-5H2,2H3
    • InChI Key: GHDDNOPAVQADSN-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CCCC=C)=O

Computed Properties

  • Exact Mass: 140.083729621g/mol
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų
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